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CAS No.: 73607-76-8

Cat. No.: B10761249
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Status: Operational Technique: Acid Guanidinium Thiocyanate-Phenol-Chloroform Extraction

(AGPC) Lead Scientist: Senior Application Specialist

Executive Summary: The Biochemistry of Integrity
Preventing RNA degradation is not about luck; it is about controlling the kinetics of RNase

inactivation. The "Trizol" or phenol-chloroform method relies on a specific chemical

environment to separate RNA from DNA and proteins.[1][2]

The Core Mechanism: The extraction buffer contains Guanidinium Thiocyanate (GTC) and

Phenol.[3][4] GTC is a chaotropic salt that disrupts hydrogen bonding, effectively denaturing

proteins (including RNases) instantly upon contact. However, this only works if the tissue is

homogenized faster than the RNases can act.

Phase Separation Logic (The "Why")
The partitioning of nucleic acids depends entirely on pH.
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Acidic pH (4.0–4.8): DNA is protonated and dissolves in the organic (phenol) phase. RNA

remains charged and stays in the aqueous phase.

Neutral pH (7.0–8.0): Both DNA and RNA remain in the aqueous phase (used for DNA

extraction).[3][5][6]

Critical Rule: For RNA isolation, you must use Acid Phenol.[7] If your phenol has oxidized

(turned pink), the pH has shifted, and quinones have formed, which will chemically cleave your

RNA.

The Partitioning Workflow
The following diagram illustrates the chemical logic governing the separation. Understanding

this prevents the common error of "interphase greed"—trying to recover too much volume and

contaminating the sample.
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Figure 1: The tri-phasic separation mechanism. Note that at pH 4.5, DNA is sequestered in the

interphase/organic layer, leaving RNA pure in the aqueous phase.[6]

Critical Control Points (CCP) Protocol
Do not treat this as a recipe. Treat it as a containment protocol.

CCP 1: Immediate Inactivation (The "Flash" Step)
Risk: Endogenous RNases degrade RNA before GTC can denature them.

Action: Tissue must be flash-frozen in liquid nitrogen immediately upon harvest.

Protocol: Do not let frozen tissue thaw before adding the lysis reagent.[8] Add the frozen

tissue directly to the Trizol/QIAzol and homogenize immediately.

Troubleshooting: If you see a smear on your gel, your homogenization was likely too slow or

the sample thawed during weighing.

CCP 2: The Emulsion (The Mixing Step)
Risk: Poor phase separation leads to phenol carryover.

Action: After adding chloroform, you must shake the tube vigorously by hand for 15 seconds.

Why: You need to create a milky emulsion to increase the surface area for protein extraction

into the organic phase. Vortexing is acceptable, but hand-shaking is often more effective for

larger volumes.

Wait Time: Incubate at room temperature for 2–3 minutes after shaking but before spinning.

This allows the phases to begin equilibrium.

CCP 3: The "Greedy" Pipette (The Purity Step)
Risk: DNA and Phenol contamination.[9]

Action: When removing the aqueous phase (top layer), leave 20–30% of the volume behind.
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The Math: If you used 1 mL of Trizol and 0.2 mL Chloroform, you will have roughly 600 µL of

aqueous phase. Only take 450–500 µL.

Consequence: Touching the white interphase introduces genomic DNA (gDNA) and RNases

trapped in the protein layer.

Troubleshooting Matrix: Diagnosing the Symptoms
Use this table to diagnose issues based on spectrophotometric data and gel visualization.
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Symptom
Quantitative
Indicator

Root Cause Corrective Action

Phenol Contamination A260/A280 < 1.8

Accidental uptake of

organic phase or

insufficient washing.

[8]

Reprecipitate with

ethanol and Sodium

Acetate. Ensure pellet

is not "wet" with

phenol before drying.

Salt/Carbohydrate

Contamination
A260/A230 < 2.0

Residual Guanidinium

salts or

polysaccharides

(common in liver/plant

tissue).

Wash the pellet twice

with 75% ethanol.[1]

For plants, use a high-

salt precipitation

buffer.

Genomic DNA

Contamination

High Yield, but High

MW band on gel

Interphase disturbed

or pH of phenol was >

5.0.

Treat with DNase I.

Ensure Acid Phenol

(pH 4.5) was used.[7]

[8]

RNA Degradation

Smear on gel

(28S/18S ratio < 1.

[10]5)

Tissue handling delay

or RNase re-

introduction.

Flash freeze samples.

Clean pipettes.[11]

Use dedicated

RNase-free

plasticware.[11]

Low Yield Low concentration

Pellet lost during wash

or incomplete lysis.

[12]

Use Glycogen (20 µg)

as a carrier. Visualize

pellet. Ensure lysis is

complete (no visible

tissue chunks).

Advanced Troubleshooting Logic
If your RNA quality is inconsistent, follow this decision tree to isolate the variable.
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Figure 2: Diagnostic workflow for RNA quality assessment.

Frequently Asked Questions (FAQs)
Q: My phenol solution has turned pink. Can I still use it? A: Absolutely not. Pink coloration

indicates the oxidation of phenol into quinones and carboxylic acids. These compounds are

highly reactive and will cause chemical breakdown of the phosphodiester bonds in RNA.

Discard it and buy fresh Acid Phenol.

Q: Can I wash cells with PBS before adding Trizol? A: Proceed with caution. While washing

removes media, it can stress cells and induce mRNA degradation or transcriptional changes.

Ideally, aspirate media completely and add Trizol directly to the cell monolayer. If you must

wash, use ice-cold PBS and work in under 30 seconds.

Q: I have a low yield from a small sample. How can I see the pellet? A: Use a carrier. Add 1 µL

of Glycogen (20 mg/mL) or Linear Polyacrylamide to the aqueous phase before adding

isopropanol. This will co-precipitate with the RNA, forming a visible white pellet, without

interfering with downstream RT-PCR.

Q: Why is my A260/A230 ratio low (e.g., 1.5)? A: This is usually Guanidinium carryover.

Guanidinium thiocyanate absorbs strongly at ~230 nm. This happens if the pellet was not

washed thoroughly.[12] Ensure you use 75% Ethanol (freshly made) for the wash step. The

water content in 75% ethanol solubilizes the salts, whereas 100% ethanol traps them in the

pellet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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